Cas no 144-82-1 (Sulfamethizole)
Sulfamethizole is a sulfonamide antibiotic with a narrow spectrum of activity, primarily targeting gram-negative bacteria. Its chemical structure, characterized by a thiadiazole ring, enhances solubility and bioavailability compared to earlier sulfonamides. The compound inhibits bacterial dihydropteroate synthase, disrupting folate synthesis and preventing microbial growth. Sulfamethizole is particularly effective against urinary tract infections due to its high renal excretion and concentration in urine. Its rapid absorption and relatively short half-life allow for flexible dosing regimens. While resistance has emerged with broader sulfonamide use, Sulfamethizole remains clinically relevant in specific indications where its pharmacokinetic profile offers advantages over newer agents. The drug is typically administered orally as tablets or suspension.
Sulfamethizole structure
Product Name:Sulfamethizole
CAS No:144-82-1
MF:C9H10N4O2S2
MW:270.331298351288
MDL:MFCD00053363
CID:36539
PubChem ID:5328
Update Time:2025-10-29
Sulfamethizole Chemical and Physical Properties
Names and Identifiers
-
- Sulfamethizole
- 4-Amino-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzene-1-sulfonamide
- 4-Aminomethyl-1-N-BOC-piperidine
- SULFAMETHIZOLE CRYSTALLINE
- 4-amino-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzenesulfonamide
- Sulfamethizol
- Sulfamethylthiadiazole
- uroz
- VK 53
- famet
- rufol
- Urolin
- Urifon
- rp2145
- lucosil
- renasul
- salimol
- Sulphamethizole
- Sulfametizol
- Sulfamethizolum
- Proklar
- Thiosulfil
- Sulfurine
- Sulfapyelon
- Urolucosil
- Urocydal
- Tetracid
- Microsul
- Thidicur
- Sulfstat
- Ayerlucil
- Urosulfin
- Urodiaton
- Methazol
- Ultrasul
- Sulfa gram
- Thiosulfil Forte
- Solfametizolo
- Solfametizolo [DCIT]
- Sulfametizol [INN-Spanish]
- Sulfamethizolum [INN-Latin]
- Thiosulfil-A-Forte
- Benzenesul
- N (SUP 1)-(5-METHYL-1,3,4-THIADIAZOL-2-YL)SULFANILAMIDE
- 25W8454H16
- SCHEMBL26453
- NCGC00024107-04
- 4-amino-N-(5-methyl[1,3,4]thiadiazol-2-yl)-benzenesulfonamide
- BRD-K31682896-001-15-8
- Sulfamethizole (Proklar)
- SULFAMETHIZOLE [ORANGE BOOK]
- HMS2097E06
- AB00052098
- CCRIS 756
- Sulfamethizole (USP:INN:BAN:JAN)
- SULFAMETHIZOLE (EP IMPURITY)
- KBio2_006608
- SULFANILAMIDE, N(1)-(5-METHYL-1,3,4-THIADIAZOL-2-YL)-
- N1-(5-Methyl-1,3,4-thiadiazol-2-yl)sulfanilamide
- Prestwick_114
- AKOS002666345
- Sulfamethizole (JP17/USP/INN)
- SULFAMETHIZOLE [VANDF]
- Spectrum_000992
- KBio1_000141
- SULFAMETHIZOLE [JAN]
- Sulfamethizolum (INN-Latin)
- NCGC00016407-04
- SPBio_001443
- EINECS 205-641-1
- SULFAMETHIZOLE [EP MONOGRAPH]
- HMS3371A13
- DivK1c_000141
- NSC757327
- N(SUP1)-(5-METHYL-1,3,4-THIADIAZOL-2-YL)SULFANILIMIDE
- KBio2_001472
- Sulfamethizole, analytical standard, >=99% (HPLC)
- KBio3_001460
- Sulfamethizole, VETRANAL(TM), analytical standard
- Spectrum2_001322
- D00870
- Spectrum5_001078
- NCGC00016407-03
- D06BA04
- 5-Methyl-2-sulfanilamido-1,3,4-thiadiazole
- SPBio_002663
- NCGC00016407-08
- MLS000028603
- 2-(p-Aminobenzenesulfonamido)-5-methylthiadiazole
- Sulfanilamide, N(sup 1)-(5-methyl-1,3,4-thiadiazol-2-yl)-
- HMS3655F05
- sulfametizolo
- SMR000058666
- NINDS_000141
- D88000
- SULFAMETHIZOLE (EP MONOGRAPH)
- EN300-217740
- Prestwick3_000742
- N(1)-(5-Methyl-1,3,4-thiadiazol-2-yl)sulfanilamide
- NCGC00016407-09
- SULFAMETHIZOLE (USP MONOGRAPH)
- KBioSS_001472
- NSC 757327
- C08050
- GTPL12683
- SULFAMETHIZOLE [MI]
- BSPBio_001960
- SPECTRUM1500549
- AB00052098_16
- SULFAMETHIZOLE [EP IMPURITY]
- SULFAMETHIZOLE [USP MONOGRAPH]
- sulphamethiozole
- HMS3714E06
- 4-AMINO-N-(5-METHYL-1,3,4-THIADIAZOL-2-YL)BENZENESULFONIMIDE
- 2-Sulfanilamido-5-methyl-1,3,4-thiadiazole
- Sulfamethizole [USP:INN:BAN:JAN]
- Prestwick2_000742
- RP 2145
- SULFAMETHIZOLE (USP-RS)
- Sulfamethizole-(phenyl-13C6)
- Sulfamethizole, United States Pharmacopeia (USP) Reference Standard
- Tox21_110425_1
- SW196425-3
- DB00576
- DTXSID5023615
- AI3-50149
- NCGC00016407-07
- s1957
- SULFAMETHIZOLE [USP-RS]
- NCGC00016407-13
- Spectrum4_000640
- HSDB 4379
- Tox21_110425
- NCGC00016407-02
- A921093
- HMS2233L09
- SR-01000003158-3
- S01AB01
- KBioGR_001260
- NCGC00024107-05
- UNII-25W8454H16
- SMP1_000284
- BRD-K31682896-001-05-9
- NCGC00016407-05
- SULFAMETHIZOLE [HSDB]
- Prestwick1_000742
- Pharmakon1600-01500549
- Prestwick0_000742
- SR-01000003158
- NCGC00024107-03
- NCGC00258588-01
- NS00000005
- SBI-0051523.P003
- Sulfamethizole, European Pharmacopoeia (EP) Reference Standard
- CHEMBL1191
- IDI1_000141
- BSPBio_000724
- N(sup 1)-(5-Methyl-1,3,4-thiadiazol-2-yl)sulfanilamide
- CHEBI:9331
- Sulfamethizol 1000 microg/mL in Acetonitrile
- J-008011
- BPBio1_000798
- SULFAMETHIZOLE [MART.]
- Q3976824
- HMS1570E06
- 144-82-1
- AB00052098_15
- CCG-39260
- KBio2_004040
- Tox21_201035
- SULFAMETHIZOLE [INN]
- 4-(AMINOMETHYL)-1-N-BOC-PIPERIDINE-HCl
- DTXCID803615
- NCGC00016407-06
- Thiosulfil (TN)
- AS-10177
- NCGC00016407-11
- HMS2092I21
- HMS1921A19
- sulphamethazole
- Spectrum3_000570
- NSC-757327
- BDBM50295558
- SR-01000003158-2
- J01EB02
- N(sup 1)-(5-Methyl-1,3,4-thiadiazol-2-yl)-sulfanilamide
- NCGC00016407-01
- Sulfametizol (INN-Spanish)
- MFCD00053363
- HMS500H03
- HY-B0333
- SULFAMETHIZOLE (MART.)
- B05CA04
- CAS-144-82-1
- Opera_ID_1595
- SULFAMETHIZOLE [WHO-DD]
- Benzenesulfonamide, 4-amino-N-(5-methyl-1,3,4-thiadiazol-2-yl)-
- MLS002303066
- Epitope ID:122233
- 2-Methyl-5-sulfanilamido-1,3,4-thiadiazole
- 1,3,4-Thiadiazole, 5-methyl-2-sulphanilamido-
- BRD-K31682896-001-23-2
- DA-58172
- BRD-K31682896-001-24-0
-
- MDL： MFCD00053363
- Inchi： 1S/C9H10N4O2S2/c1-6-11-12-9(16-6)13-17(14,15)8-4-2-7(10)3-5-8/h2-5H,10H2,1H3,(H,12,13)
- InChI Key： VACCAVUAMIDAGB-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=CC=1)N)(NC1=NN=C(C)S1)(=O)=O
Computed Properties
- Exact Mass: 270.02500
- Monoisotopic Mass: 270.025
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 135
- Surface Charge: 0
- Tautomer Count: 2
Experimental Properties
- Color/Form: 白色至淡 黄色结晶粉末
- Density: 1.4704 (rough estimate)
- Melting Point: 208.0 to 211.0 deg-C
- Boiling Point: 176°C (rough estimate)
- Flash Point: 259.1±30.7 °C
- Refractive Index: 1.6440 (estimate)
- PSA: 134.59000
- LogP: 2.96450
- pka: 5.45(at 25℃)
- Merck: 8916
- Vapor Pressure: 0.0±1.3 mmHg at 25°C
Sulfamethizole Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H317
- Warning Statement： P280
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：2
- Hazard Category Code： 43
- Safety Instruction： S36/37
- RTECS：WP0875000
-
Hazardous Material Identification：
- Risk Phrases：R43
- Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Sulfamethizole Customs Data
- HS CODE：2935009090
- Customs Data：
China Customs Code:
2935009090Overview:
2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%
Declaration elements:
Product Name, component content, use to
Summary:
2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%
Sulfamethizole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | S114297-250mg |
Sulfamethizole |
144-82-1 | 250mg |
¥350.90 | 2023-09-01 | ||
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | S0360-25G |
Sulfamethizole |
144-82-1 | >98.0%(T)(HPLC) | 25g |
¥1040.00 | 2024-04-17 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | S128341-25g |
Sulfamethizole |
144-82-1 | 98% | 25g |
¥823.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | S128341-5g |
Sulfamethizole |
144-82-1 | 98% | 5g |
¥236.90 | 2023-09-01 | |
| S e l l e c k ZHONG GUO | S1957-50mg |
Sulfamethizole |
144-82-1 | 99.92% | 50mg |
¥783.45 | 2023-09-15 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R029377-250mg |
Sulfamethizole |
144-82-1 | 250mg |
￥421 | 2023-09-10 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R034004-5g |
Sulfamethizole |
144-82-1 | 98% | 5g |
￥284 | 2023-09-10 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R034004-1g |
Sulfamethizole |
144-82-1 | 98% | 1g |
￥199 | 2023-09-10 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R034004-100mg |
Sulfamethizole |
144-82-1 | 98% | 100mg |
￥98 | 2023-09-10 | |
| SHANG HAI YUAN YE Biotechnology Co., Ltd. | B25714-250mg |
Sulfamethizole |
144-82-1 | ,HPLC≥98% | 250mg |
￥300.00 | 2021-09-02 |
Sulfamethizole Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:144-82-1)Sulfamethizole
Order Number:LE12452
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:07
Price ($):discuss personally
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Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:144-82-1)Sulfamethizole
Order Number:A921093
Stock Status:in Stock
Quantity:5g/10g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 13:16
Price ($):161.0/282.0/563.0
Email:sales@amadischem.com
Sulfamethizole Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
Related Categories
- Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
- Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides
- Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
- Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
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